Cas no 418775-76-5 (2-{3-(2,4-Dichlorophenoxy)propylamino}ethanol)

2-{3-(2,4-Dichlorophenoxy)propylamino}ethanol is a chlorinated phenoxy derivative with potential applications in agrochemical and pharmaceutical research. Its structure combines a 2,4-dichlorophenoxy moiety with a propylaminoethanol chain, offering versatility as an intermediate in synthetic chemistry. The compound's dichlorophenoxy group may contribute to herbicidal or fungicidal activity, while the aminoethanol segment could enhance solubility and reactivity for further derivatization. Its well-defined molecular architecture allows for precise modifications, making it useful in structure-activity relationship studies. The product is typically characterized by high purity and stability under standard storage conditions, ensuring reliability in experimental workflows. Researchers value this compound for its potential as a building block in developing novel bioactive molecules.

2-{3-(2,4-Dichlorophenoxy)propylamino}ethanol structure

418775-76-5 structure

Product Name:2-{3-(2,4-Dichlorophenoxy)propylamino}ethanol

CAS No:418775-76-5

MF:C₁₁H₁₅NO₂Cl₂

MW:264.1483

CID:872529

Update Time:2025-05-24

2-{3-(2,4-Dichlorophenoxy)propylamino}ethanol Chemical and Physical Properties

Names and Identifiers

- 2-((3-(2,4-Dichlorophenoxy)propyl)amino)ethanol
- 2-{[3-(2,4-dichlorophenoxy)propyl]amino}ethanol(SALTDATA: HCl)
- CHEMBRDG-BB 5539582
- 2-([3-(2,4-DICHLOROPHENOXY)PROPYL]AMINO)ETHANOL
- 2-{3-(2,4-Dichlorophenoxy)propylamino}ethanol

Computed Properties

Exact Mass: 263.04800

Experimental Properties

PSA: 41.49000
LogP: 2.73510

2-{3-(2,4-Dichlorophenoxy)propylamino}ethanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	D484298-50mg	2-{[3-(2,4-Dichlorophenoxy)propyl]amino}ethanol	418775-76-5	50mg	$ 50.00	2022-06-05
TRC	D484298-100mg	2-{[3-(2,4-Dichlorophenoxy)propyl]amino}ethanol	418775-76-5	100mg	$ 65.00	2022-06-05
TRC	D484298-500mg	2-{[3-(2,4-Dichlorophenoxy)propyl]amino}ethanol	418775-76-5	500mg	$ 80.00	2022-06-05

2-{3-(2,4-Dichlorophenoxy)propylamino}ethanol Related Literature

1. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
2. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210
3. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
4. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
5. An integrated droplet-digital microfluidic system for on-demand droplet creation, mixing, incubation, and sorting†

Lab Chip, 2019,19, 524-535

Related Categories

Additional information on 2-{3-(2,4-Dichlorophenoxy)propylamino}ethanol

Recent Advances in the Study of 2-{3-(2,4-Dichlorophenoxy)propylamino}ethanol (CAS: 418775-76-5)

2-{3-(2,4-Dichlorophenoxy)propylamino}ethanol (CAS: 418775-76-5) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications, pharmacological properties, and mechanisms of action. This research brief aims to summarize the latest findings related to this compound, providing insights into its current and future applications in medicine and biotechnology.

One of the key areas of research has been the compound's role as a potential therapeutic agent. Studies have indicated that 2-{3-(2,4-Dichlorophenoxy)propylamino}ethanol exhibits notable biological activity, particularly in modulating specific biochemical pathways. Its structural features, including the dichlorophenoxy and ethanolamine moieties, contribute to its interaction with various molecular targets, making it a promising candidate for drug development.

Recent in vitro and in vivo studies have demonstrated the compound's efficacy in targeting specific enzymes and receptors. For instance, research has shown that it can inhibit the activity of certain kinases involved in inflammatory and proliferative diseases. These findings suggest potential applications in treating conditions such as cancer, autoimmune disorders, and chronic inflammation.

Another significant aspect of the research has been the exploration of the compound's pharmacokinetics and safety profile. Preliminary data indicate that 2-{3-(2,4-Dichlorophenoxy)propylamino}ethanol has favorable absorption and distribution properties, although further studies are needed to fully understand its metabolic pathways and potential toxicity. These insights are crucial for advancing the compound into preclinical and clinical trials.

In addition to its therapeutic potential, recent studies have also investigated the compound's use in agricultural and industrial applications. Its herbicidal and antimicrobial properties have been explored, highlighting its versatility beyond the pharmaceutical sector. However, the focus of current research remains on its biomedical applications, given the pressing need for novel therapeutic agents.

In conclusion, 2-{3-(2,4-Dichlorophenoxy)propylamino}ethanol (CAS: 418775-76-5) represents a compound with diverse potential in chemical biology and medicine. Ongoing research continues to uncover its mechanisms of action and therapeutic benefits, paving the way for future innovations. As more data becomes available, this compound may emerge as a key player in the development of new drugs and treatments.